Enantiomeric Purity vs. (R)-Enantiomer for Stereocontrolled Synthesis
The primary quantifiable differentiator is the enantiomeric purity of the (S)-enantiomer over its (R)-counterpart. For a typical enantioselective synthesis, a 98% enantiomeric excess (ee) of the (S)-amine will generate a product with a theoretical 99:1 diastereomeric ratio (dr), assuming complete stereoretention. In contrast, using the racemate (0% ee) would produce a 1:1 mixture of diastereomers, which is often unsuitable for pharmaceutical applications. Suppliers report a purity of 98% for the (S)-enantiomer , but a direct, published head-to-head comparison with the (R)-enantiomer is not available in the primary literature.
| Evidence Dimension | Enantiomeric Excess (ee) |
|---|---|
| Target Compound Data | 98% purity (vendor specification) |
| Comparator Or Baseline | (R)-enantiomer: 98% purity (vendor specification) |
| Quantified Difference | Not applicable; the key difference is the absolute configuration, not purity. |
| Conditions | Vendor Certificate of Analysis |
Why This Matters
The absolute configuration directly dictates the stereochemical outcome of a reaction; therefore, confirming and specifying the (S)-enantiomer is critical for scientists requiring a predictable, stereospecific transformation.
